2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt
Overview
Description
The compound “2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt” is a research compound. It is derived from 6-Amino-4-hydroxy-2-naphthalenesulfonic acid, which is obtained as white or gray crystals . The sodium salt of this compound dissolves readily in water to form solutions that exhibit a blue fluorescence .
Synthesis Analysis
The synthesis of this compound involves the azo coupling reaction of 6-Amino-4-hydroxy-2-naphthalenesulfonic acid with 3-trifluoromethyl- and 4-nitrobenzenediazonium ion in relatively highly concentrated aqueous alkaline solutions . This reaction gives ratios of aminoazo to hydroxyazo compounds .Molecular Structure Analysis
The molecular structure of the compound can be represented by the SMILES stringNc1ccc2cc(cc(O)c2c1)S(O)(=O)=O
. The empirical formula of the compound is C10H9NO4S
and its molecular weight is 239.25 . Chemical Reactions Analysis
The compound undergoes azo coupling reaction with 3-trifluoromethyl- and 4-nitrobenzenediazonium ion in relative highly concentrated aqueous alkaline solutions . This reaction gives ratios of aminoazo to hydroxyazo compounds .Physical And Chemical Properties Analysis
The compound is obtained as white or gray crystals . It is only sparingly soluble in water even at 100℃ (0.4%) . The sodium salt of this compound dissolves readily in water to form solutions that exhibit a blue fluorescence .Scientific Research Applications
Purification of Textile Effluents
Acid Violet 1 (AV1), an azo class dye, is often found in textile effluents and can degrade into toxic aromatic amines in the environment . To treat such effluents before they are discharged into surface waters, two methods have been proposed: adsorption and advanced oxidation processes (AOPs) . The removal efficiency of AV1 by the anion exchangers was higher than 99% after 40 min of phase contact time . AOPs involved the usage of hydrogen peroxide and peracetic acid (PAA) as oxidizing agents .
Dyeing of Proteinous Fabrics
Acid Violet 1 has been used in the eco-friendly dyeing of proteinous fabrics such as silk and wool . The dye can bind with these fabrics through ionic interaction to provide good colorfastness properties . A study found that dyeing of irradiated silk at 65 °C for 35 min, using 55 mL of irradiated dye solution containing 1 g/100 mL salt, has given excellent results .
Use in Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) are characterized by the in-situ production of highly reactive radicals capable of degrading organic chemicals . Acid Violet 1 can be used in these processes, with the efficiency of oxidation measured by the degree of decolorization in the systems with Fe 2+ being higher than 99% after 10–60 min .
Use in Microwave Radiation Dyeing
Acid Violet 1 has been used in the dyeing of proteinous fabrics under microwave radiation . The study found that the color developed is fast under optimal conditions, and the dyeing process has given significant results . This shows that the utilization of microwave rays is a cost-, time-, and energy-effective process .
properties
IUPAC Name |
disodium;6-amino-4-hydroxy-5-[(4-nitro-2-sulfonatophenyl)diazenyl]naphthalene-2-sulfonate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N4O9S2.2Na/c17-11-3-1-8-5-10(30(24,25)26)7-13(21)15(8)16(11)19-18-12-4-2-9(20(22)23)6-14(12)31(27,28)29;;/h1-7,21H,17H2,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARZVLGVDYAMAFX-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C2=C(C=C(C=C21)S(=O)(=O)[O-])O)N=NC3=C(C=C(C=C3)[N+](=O)[O-])S(=O)(=O)[O-])N.[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N4Na2O9S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8064359 | |
Record name | 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8064359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
512.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt | |
CAS RN |
6441-91-4 | |
Record name | Acid Violet 1 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006441914 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[2-(4-nitro-2-sulfophenyl)diazenyl]-, sodium salt (1:2) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-Naphthalenesulfonic acid, 6-amino-4-hydroxy-5-[(4-nitro-2-sulfophenyl)azo]-, disodium salt | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8064359 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Disodium 6-amino-4-hydroxy-5-[(4-nitro-2-sulphonatophenyl)azo]naphthalene-2-sulphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.573 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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